Cas no 227318-67-4 (1,5-Naphthyridin-4-amine, N-(2-methylpropyl)-3-nitro-)

• Product Name: 1,5-Naphthyridin-4-amine, N-(2-methylpropyl)-3-nitro-
• CAS No: 227318-67-4
• MF: C₁₂H₁₄N₄O₂
• MW: 246.265161991119
• CID: 1414581
• PubChem ID: 54184816
• Update Time: 2025-04-20

1,5-Naphthyridin-4-amine, N-(2-methylpropyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,5-Naphthyridin-4-amine, N-(2-methylpropyl)-3-nitro-
• N-(2-methylpropyl)-3-nitro-1,5-naphthyridin-4-amine
• 227318-67-4
• SCHEMBL191477
• DTXSID10709618
• N4-(2-methylpropyl)-3-nitro[1,5]naphthyridin-4-amine
• N-(2-methylpropyl)-3-nitro[1,5]naphthyridin-4-amine
• N-Isobutyl-3-nitro-1,5-naphthyridin-4-amine
• PEJBARJFGXOAIR-UHFFFAOYSA-N
• N4-(2-methylpropyl)-3-nitro(1,5]naphthyridin-4-amine

• Inchi： 1S/C12H14N4O2/c1-8(2)6-15-12-10(16(17)18)7-14-9-4-3-5-13-11(9)12/h3-5,7-8H,6H2,1-2H3,(H,14,15)
• InChI Key： PEJBARJFGXOAIR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C2C=CC=NC2=C1NCC(C)C)=O

Computed Properties

• Exact Mass: 246.11182
• Monoisotopic Mass: 246.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 80.95